5-fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
Overview
Description
5-fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione is a useful research compound. Its molecular formula is C8H6FNO3S and its molecular weight is 215.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione involves the condensation of 2-aminothiophenol with ethyl acetoacetate, followed by cyclization and oxidation steps.", "Starting Materials": [ "2-aminothiophenol", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "hydrochloric acid", "sodium hydroxide", "hydrogen peroxide", "fluorine gas", "methyl iodide" ], "Reaction": [ "Step 1: Condensation of 2-aminothiophenol with ethyl acetoacetate using sodium ethoxide as a base and acetic anhydride as a solvent to form 5-ethyl-2-(phenylamino)thiophene-3-carboxylic acid ethyl ester.", "Step 2: Cyclization of the above product using sulfuric acid as a catalyst to form 5-ethyl-2-(phenylamino)benzothiazole-6-carboxylic acid ethyl ester.", "Step 3: Oxidation of the above product using sodium nitrite and hydrochloric acid to form 5-ethyl-6-nitro-2-(phenylamino)benzothiazole-3-carboxylic acid ethyl ester.", "Step 4: Reduction of the above product using sodium hydroxide and hydrogen peroxide to form 5-ethyl-6-amino-2-(phenylamino)benzothiazole-3-carboxylic acid ethyl ester.", "Step 5: Fluorination of the above product using fluorine gas and methyl iodide to form 5-fluoro-6-methyl-2-(phenylamino)benzothiazole-3-carboxylic acid ethyl ester.", "Step 6: Hydrolysis of the above product using sodium hydroxide to form 5-fluoro-6-methyl-2-(phenylamino)benzothiazole-3-carboxylic acid.", "Step 7: Decarboxylation of the above product using sulfuric acid to form 5-fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione." ] } | |
CAS No. |
2680534-87-4 |
Molecular Formula |
C8H6FNO3S |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
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